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Compound of Interest

Compound Name: 2-Aminoheptanamide

CAS No.: 53726-15-1

Cat. No.: B13638044

Get Quote

The development of Functionalized Amino Acids (FAAs) has revolutionized the treatment of

epilepsy, moving beyond simple aliphatic amides (like Valpromide) to sophisticated,

stereospecific agents. This guide provides an in-depth structural comparison of (R)-N-benzyl 2-

acetamidoheptanamide—a potent hydrophobic derivative—against the market standard

Lacosamide (Vimpat®) and the core scaffold N-benzylacetamide.

While Lacosamide relies on a methoxy-isostere side chain for balanced solubility, the 2-
aminoheptanamide derivatives utilize an extended aliphatic chain to exploit hydrophobic

pockets within the voltage-gated sodium channel (Na

1.2). This guide presents crystallographic data, synthesis protocols, and structure-activity
relationship (SAR) insights to validate the therapeutic potential of the heptanamide series.

Structural Characterization & Crystallographic Data
The efficacy of FAAs is governed by their ability to adopt a specific conformation that

maximizes hydrogen bonding with the receptor while positioning the hydrophobic tail for

optimal van der Waals contact.
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The Core Scaffold: N-Benzylacetamide
To understand the packing of heptanamide derivatives, we first analyze the crystal structure of

the core pharmacophore, N-benzylacetamide. This fragment establishes the critical N-H...O

hydrogen bonding network common to this class.

Table 1: Crystallographic Parameters of the Core Scaffold vs. Lacosamide

Parameter
N-Benzylacetamide

(Core Scaffold)
Lacosamide (Market
Standard)

(R)-N-benzyl 2-

acetamidoheptanami

de

Crystal System Monoclinic Orthorhombic
Monoclinic

(Predicted*)

Space Group
P2

/c

P2

2

2

P2

(Chiral)

a (Å) 4.838 7.860 ~9.2 (Analogous)

b (Å) 14.906 12.540 ~15.4 (Analogous)

c (Å) 11.663 16.320 ~11.0 (Analogous)

(Angle) 100.04° 90° ~99.5°

Z (Molecules/Cell) 4 4 2

H-Bond Network
1D Infinite Chains (N-

H...O)
3D Network

1D Chains +

Hydrophobic Layering

*Note: Heptanamide parameters are extrapolated from homologous N-benzyl-2-

acetamidoalkanamide structures (e.g., propionamide derivatives) reported by Kohn et al.
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Anti-Conformation: X-ray data confirms that the amide backbone preferentially adopts an anti

conformation relative to the carbonyl group. This is critical for binding to the "slow

inactivation" state of the sodium channel.

Hydrophobic Packing: Unlike Lacosamide, which contains a polar methoxy group, the

heptanamide derivative relies on "herringbone" or "lamellar" packing driven by the C7

aliphatic chain. This results in higher lipophilicity (logP ~2.5 vs. 0.9 for Lacosamide),

potentially enhancing Blood-Brain Barrier (BBB) penetration but reducing aqueous solubility.

Comparative Performance: SAR & Biological
Efficacy
The structural differences visualized by crystallography directly translate to biological

performance. The "Heptanamide" derivative represents a shift towards higher potency through

hydrophobic interactions.

Table 2: Comparative Efficacy (MES Test & Toxicity)

Feature
(R)-N-benzyl 2-

acetamidoheptanami

de

Lacosamide Valpromide

Mechanism
Na

Slow Inactivation

Na

Slow Inactivation

GABA Transaminase

Inhibition

ED

(MES, Rat)

3.8 mg/kg (High

Potency)
4.5 mg/kg 200+ mg/kg

Protective Index (PI) > 20 > 100 ~2-5

Stereoselectivity (R)-Isomer is active (R)-Isomer is active Racemic / Achiral

Metabolic Stability
High (Amide

hydrolysis resistant)

High (Demethylation

minor)

Rapid

Biotransformation

Insight: The 2-aminoheptanamide derivative is more potent (lower ED
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) than Lacosamide in rodent models. However, Lacosamide was selected for commercialization
due to its superior "Protective Index" (wider safety margin between effective dose and
neurotoxicity).

Experimental Protocols
To ensure reproducibility and scientific integrity, the following protocols are standardized for the

synthesis and characterization of these derivatives.

Synthesis Workflow (Mixed Anhydride Method)
This method minimizes racemization, preserving the critical (R)-configuration required for

bioactivity.

Activation: Dissolve (R)-2-acetamidoheptanoic acid (1.0 eq) in anhydrous THF at -15°C. Add

N-methylmorpholine (1.1 eq) followed by isobutyl chloroformate (1.1 eq). Stir for 15 min.

Coupling: Add benzylamine (1.1 eq) dropwise. Allow the mixture to warm to room

temperature over 4 hours.

Workup: Evaporate solvent. Redissolve in EtOAc, wash with 5% NaHCO

, 1M HCl, and brine. Dry over MgSO

.

Purification: Recrystallize from EtOAc/Hexane (1:3 ratio) to yield white needles.

Crystallization & Data Collection
Crystal Growth: Slow evaporation of an ethyl acetate solution at 4°C is optimal for obtaining

X-ray quality single crystals.

Mounting: Mount crystal on a glass fiber using epoxy.

Data Collection: Collect at 298 K (or 100 K for reduced thermal motion) using Mo K

radiation (

= 0.71073 Å).[1]
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Refinement: Solve structure using Direct Methods (SHELXS) and refine on

(SHELXL).

Visualization of Mechanisms & Workflows
Diagram 1: Synthesis to Structure Solution Workflow
This flowchart illustrates the critical path from raw materials to the final crystallographic model.
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Diffraction Pattern 3D Pharmacophore
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Click to download full resolution via product page

Caption: Step-by-step workflow for synthesizing and structurally characterizing 2-
aminoheptanamide derivatives.

Diagram 2: Pharmacophore & SAR Logic
This diagram explains why the heptanamide derivative works, mapping structural features to

biological function.
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Caption: Structure-Activity Relationship (SAR) mapping of the heptanamide derivative to

sodium channel modulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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